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Compound of Interest

Compound Name: 1,5-Dibromopentane-d10

L Get Quote

Cat. No.: B15140215

Ensuring the safe and compliant disposal of 1,5-Dibromopentane-d10 is critical for
maintaining a safe laboratory environment and adhering to environmental regulations. This
guide provides detailed procedures for researchers, scientists, and drug development
professionals to manage the disposal of this deuterated organobromine compound, minimizing
risks and ensuring regulatory compliance.

Key Physical and Hazard Data

Proper handling and disposal procedures are informed by the inherent properties and hazards
of a chemical. The following table summarizes key data for 1,5-Dibromopentane, which is
chemically analogous to its deuterated form, 1,5-Dibromopentane-d10.

Property Value Citation(s)

Molecular Formula C5H10Br2 [1]

Molecular Weight 229.94 g/mol [1112]

Appearance Colorless to Yellow Liquid [3]

Odor Odorless [1]

Flash Point 79 °C (174.2 °F) [3]
Combustible liquid, Harmful if

Hazards swallowed, Causes skin and [1103114]

eye irritation.
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Disposal Protocol

The disposal of 1,5-Dibromopentane-d10 is governed by its classification as a hazardous
waste.[1] Adherence to institutional and national regulations, such as the Resource
Conservation and Recovery Act (RCRA) in the United States, is mandatory.[5]

1. Waste ldentification and Segregation:

o Waste Determination: The first step in proper disposal is to classify the waste material.[5]
Based on its hazardous characteristics, 1,5-Dibromopentane-d10 is considered a
hazardous waste.

e Segregation: Do not mix 1,5-Dibromopentane-d10 with other waste streams unless
explicitly permitted by your institution's environmental health and safety (EHS) office. It
should be collected as a halogenated organic solvent waste.

2. Personal Protective Equipment (PPE):
» Before handling the waste, ensure you are wearing appropriate PPE:

o Gloves: Chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Safety glasses with side shields or chemical goggles.[6]

o Lab Coat: A standard laboratory coat is required to protect from skin contact.[6]
3. Waste Collection and Storage:

o Container: Use a designated, properly labeled, and chemically compatible waste container.
The container should be in good condition and have a secure, tight-fitting lid.[5]

o Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "1,5-Dibromopentane-d10". Include the approximate concentration and
quantity.

o Storage: Store the sealed waste container in a designated satellite accumulation area. This
area should be well-ventilated and away from sources of ignition, as the substance is a
combustible liquid.[3][4]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15140215?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18465~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2016:18:00~~1%205-Dibromopentane~~
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://www.benchchem.com/product/b15140215?utm_src=pdf-body
https://www.benchchem.com/product/b15140215?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-15dibromopentane-CASNO-111-24-03267-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-15dibromopentane-CASNO-111-24-03267-EN.aspx
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://www.benchchem.com/product/b15140215?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/13642.pdf
https://www.fishersci.com/store/msds?partNumber=AC155992500&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

4. Spill Management:
 In the event of a spill, immediately alert personnel in the area.

o Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,
silica gel, or vermiculite.[1][4]

o Collect the absorbed material using non-sparking tools and place it in a designated
hazardous waste container.

o Clean the spill area thoroughly.
» Report the spill to your institution's EHS office.
5. Final Disposal:

e Contact EHS: Do not dispose of 1,5-Dibromopentane-d10 down the drain or in regular
trash.[5] Contact your institution's EHS office to arrange for the pickup and disposal of the
hazardous waste.

» Documentation: Maintain accurate records of the waste generated, including the chemical
name, quantity, and date of generation, as required by regulations.[5]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 1,5-
Dibromopentane-d10.
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Caption: Disposal workflow for 1,5-Dibromopentane-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15140215?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18465~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2016:18:00~~1%205-Dibromopentane~~
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dibromopentane
https://pim-resources.coleparmer.com/sds/13642.pdf
https://www.fishersci.com/store/msds?partNumber=AC155992500&countryCode=US&language=en
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-15dibromopentane-CASNO-111-24-03267-EN.aspx
https://www.benchchem.com/product/b15140215#1-5-dibromopentane-d10-proper-disposal-procedures
https://www.benchchem.com/product/b15140215#1-5-dibromopentane-d10-proper-disposal-procedures
https://www.benchchem.com/product/b15140215#1-5-dibromopentane-d10-proper-disposal-procedures
https://www.benchchem.com/product/b15140215#1-5-dibromopentane-d10-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15140215?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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